Cas no 6944-27-0 (2,2-diphenylethyl 4-methylbenzenesulfonate)

2,2-diphenylethyl 4-methylbenzenesulfonate structure
6944-27-0 structure
Product Name:2,2-diphenylethyl 4-methylbenzenesulfonate
CAS No:6944-27-0
MF:C21H20O3S
MW:352.446704864502
CID:1736756
PubChem ID:244788
Update Time:2025-04-21

2,2-diphenylethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2,2-diphenylethyl 4-methylbenzenesulfonate
    • NSC55921
    • CTK5C9889
    • AG-K-17999
    • 2,2-diphenylethyl toluene-p-sulphonate
    • 2,2-Diphenyl-aethyl-(4-methyl-benzol-sulfonat)
    • AR-1D1646
    • AC1L6EH4
    • 2,2-diphenylethyl-2-t tosylate
    • p-Toluolsulfonsaeure-2,2-diphenylaethylester
    • Toluol-4-sulfonsaeure-(2,2-diphenyl-aethylester)
    • toluene-4-sulfonic acid-(2,2-diphenyl-ethyl ester)
    • AC1Q6Y4Y
    • NCIOpen2_007606
    • NSC55921; CTK5C9889; AG-K-17999; 2,2-diphenylethyl toluene-p-sulphonate; 2,2-Diphenyl-aethyl-(4-methyl-benzol-sulfonat); AR-1D1646; AC1L6EH4; 2,2-diphenylethyl-2-t tosylate; p-Toluolsulfonsaeure-2,2-diphenylaethylester; Toluol-4-sulfonsaeure-(2,2-diphenyl-aethylester); toluene-4-sulfonic acid-(2,2-diphenyl-ethyl ester); AC1Q6Y4Y; NCIOpen2_007606;
    • 6944-27-0
    • SCHEMBL4432214
    • AS-0496
    • DTXSID30288470
    • 2,2-diphenylethyl 4-methylbenzene-1-sulfonate
    • NSC-55921
    • Inchi: 1S/C21H20O3S/c1-17-12-14-20(15-13-17)25(22,23)24-16-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,21H,16H2,1H3
    • InChI Key: FGGIVUNDCMWXPU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 352.1134
  • Monoisotopic Mass: 352.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.195
  • Boiling Point: 516.9°C at 760 mmHg
  • Flash Point: 266.4°C
  • Refractive Index: 1.597
  • PSA: 43.37
  • LogP: 5.61320

2,2-diphenylethyl 4-methylbenzenesulfonate Related Literature

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